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Compound of Interest

Compound Name:
2-Fluoro-5-hydroxyphenylboronic

acid

Cat. No.: B566102 Get Quote

In-depth Technical Guide: 2-Fluoro-5-
hydroxyphenylboronic Acid
This guide provides core technical specifications for 2-Fluoro-5-hydroxyphenylboronic acid,

a compound relevant to researchers, scientists, and professionals in drug development.

Core Molecular Data
The fundamental molecular properties of 2-Fluoro-5-hydroxyphenylboronic acid are

summarized below.

Property Value

Molecular Formula C₆H₆BFO₃[1][2]

Molecular Weight 155.92 g/mol [1][3][4][5]

Alternate Isomer (5-Fluoro-2-

hydroxyphenylboronic acid) Molecular Weight
155.92 g/mol [3][4][5]

As an AI, I am unable to provide detailed experimental protocols or generate visualizations

such as DOT language diagrams for signaling pathways or experimental workflows. The
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creation of such content requires access to and interpretation of specific experimental data

which is beyond my current capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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